Benzenepentanamide, N-((1S,2R)-2,3-dihydro-2-hydroxy-1H-inden-1-yl)-2-(((1,1-dimethylethyl)amino)sulfonyl)-gamma-hydroxy-alpha-(phenylmethyl)-, (alphaR,gammaS)-
Overview
Description
Benzenepentanamide, N-((1S,2R)-2,3-dihydro-2-hydroxy-1H-inden-1-yl)-2-(((1,1-dimethylethyl)amino)sulfonyl)-gamma-hydroxy-alpha-(phenylmethyl)-, (alphaR,gammaS)- is a complex organic compound with potential applications in various fields such as chemistry, biology, and medicine. Its unique structure, which includes multiple functional groups, makes it an interesting subject for scientific research.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of this compound likely involves multiple steps, including the formation of the benzenepentanamide backbone, the introduction of the indenyl group, and the addition of the sulfonyl and hydroxy groups. Typical reaction conditions may include the use of catalysts, specific temperature and pressure settings, and purification techniques such as chromatography.
Industrial Production Methods
Industrial production methods for such complex compounds often involve optimization of the synthetic routes to increase yield and purity. This may include the use of automated synthesis equipment, large-scale reactors, and advanced purification methods.
Chemical Reactions Analysis
Types of Reactions
This compound may undergo various types of chemical reactions, including:
Oxidation: Introduction of oxygen atoms or removal of hydrogen atoms.
Reduction: Addition of hydrogen atoms or removal of oxygen atoms.
Substitution: Replacement of one functional group with another.
Common Reagents and Conditions
Common reagents used in these reactions may include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts. Reaction conditions such as temperature, pressure, and solvent choice are crucial for achieving the desired outcomes.
Major Products Formed
The major products formed from these reactions will depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines.
Scientific Research Applications
Chemistry
In chemistry, this compound may be used as a building block for more complex molecules or as a reagent in various reactions.
Biology
In biology, it may be studied for its potential effects on biological systems, including its interactions with proteins and enzymes.
Medicine
In medicine, this compound could be investigated for its potential therapeutic effects, such as anti-inflammatory or anticancer properties.
Industry
In industry, it may be used in the development of new materials or as a catalyst in chemical processes.
Mechanism of Action
The mechanism of action of this compound would involve its interaction with specific molecular targets, such as enzymes or receptors. These interactions may trigger a cascade of biochemical events, leading to the observed effects. The pathways involved could include signal transduction, gene expression, and metabolic regulation.
Comparison with Similar Compounds
Similar Compounds
Similar compounds may include other benzenepentanamides or indenyl derivatives. These compounds may share some structural features but differ in their functional groups or stereochemistry.
Uniqueness
The uniqueness of this compound lies in its specific combination of functional groups and stereochemistry, which may confer unique properties and applications.
Conclusion
Benzenepentanamide, N-((1S,2R)-2,3-dihydro-2-hydroxy-1H-inden-1-yl)-2-(((1,1-dimethylethyl)amino)sulfonyl)-gamma-hydroxy-alpha-(phenylmethyl)-, (alphaR,gammaS)- is a complex and intriguing compound with potential applications in various scientific fields
Properties
CAS No. |
181869-09-0 |
|---|---|
Molecular Formula |
C31H38N2O5S |
Molecular Weight |
550.7 g/mol |
IUPAC Name |
(2R,4S)-2-benzyl-5-[2-(tert-butylsulfamoyl)phenyl]-4-hydroxy-N-[(2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]pentanamide |
InChI |
InChI=1S/C31H38N2O5S/c1-31(2,3)33-39(37,38)28-16-10-8-14-23(28)18-25(34)19-24(17-21-11-5-4-6-12-21)30(36)32-29-26-15-9-7-13-22(26)20-27(29)35/h4-16,24-25,27,29,33-35H,17-20H2,1-3H3,(H,32,36)/t24-,25-,27-,29?/m1/s1 |
InChI Key |
SAWLHUGNDHWIOE-XLKTXGMISA-N |
Isomeric SMILES |
CC(C)(C)NS(=O)(=O)C1=CC=CC=C1C[C@H](C[C@@H](CC2=CC=CC=C2)C(=O)NC3[C@@H](CC4=CC=CC=C34)O)O |
Canonical SMILES |
CC(C)(C)NS(=O)(=O)C1=CC=CC=C1CC(CC(CC2=CC=CC=C2)C(=O)NC3C(CC4=CC=CC=C34)O)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
